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For Researchers, Scientists, and Drug Development Professionals

Abstract
Phenylsodium (C₆H₅Na) is a highly reactive organosodium compound that serves as a potent

base and nucleophile in organic synthesis. First isolated in 1903, it is the sodium analog of the

more commonly used Grignard reagent, phenylmagnesium bromide.[1] This document

provides an in-depth overview of the chemical and physical properties of phenylsodium,

detailed experimental protocols for its synthesis and handling, and a discussion of its

applications in chemical reactions, particularly in the context of drug development.

Core Properties
Phenylsodium is a yellowish-white amorphous powder that is highly reactive and pyrophoric in

air.[1] It is insoluble in hydrocarbons and reacts violently with water and ether.[1] Due to its high

reactivity, it is typically prepared in situ for immediate use in a reaction.

Physicochemical Data
A summary of the key physicochemical properties of phenylsodium is presented in Table 1.
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Property Value Reference

CAS Number 1623-99-0 [2][3][4]

Molecular Formula C₆H₅Na [2][3]

Molecular Weight 100.09 g/mol [2][5]

Appearance Yellowish-white powder [1]

Melting Point 105 °C (decomposes) [2]

Solubility
Reacts with water and ether;

Insoluble in hydrocarbons
[1]

Stability

Stable under recommended

storage conditions in a dry,

well-ventilated place.

[6]

Spectral Data
Parameter Value

Canonical SMILES C1=CC=[C-]C=C1.[Na+]

InChI Key KSMWLICLECSXMI-UHFFFAOYSA-N

Synthesis and Handling
The preparation of phenylsodium requires anhydrous and anaerobic conditions due to its high

reactivity towards oxygen, water, and carbon dioxide.[7] Several methods for its synthesis have

been developed, each with its own advantages and limitations.

Experimental Protocols for Synthesis
A common and straightforward method for the synthesis of phenylsodium involves the

reaction of powdered sodium with bromobenzene in a hydrocarbon solvent.[1][8]

Reaction: C₆H₅Br + 2 Na → C₆H₅Na + NaBr[1]

Procedure:
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Dry toluene (150 mL) and sodium (1.17 mol) are added to a flask equipped with a dropping

funnel, a thermometer, and a high-speed stirrer.[8]

The mixture is heated to 105°C to melt the sodium, and the stirrer is brought to maximum

speed (15,000-18,000 rpm) for 5-15 minutes to create a fine sodium dispersion.[8] The

mixture is then cooled to room temperature.[8]

A solution of chlorobenzene (0.5 mol) in toluene (50 mL) is added dropwise to the sodium

dispersion with gentle stirring.[8]

The reaction is exothermic and the temperature should be maintained between 25-30°C.

The resulting grey mixture contains phenylsodium and can be used directly for subsequent

reactions.

A potential side reaction is the formation of diphenyl, which can lower the yield of

phenylsodium.[1]

The original synthesis of phenylsodium involved the reaction of diphenylmercury with sodium

metal.[1]

Reaction: (C₆H₅)₂Hg + 3 Na → 2 C₆H₅Na + NaHg[1]

Another transmetalation method, the Shorygin reaction, involves the treatment of an

alkylsodium compound with benzene.[1]

Reaction: RNa + C₆H₆ → RH + C₆H₅Na[1]

A more contemporary approach involves the reaction of phenyllithium with sodium tert-

butoxide.[1]

Reaction: C₆H₅Li + tBuONa → C₆H₅Na + tBuOLi[1]

Handling and Storage
Phenylsodium is highly pyrophoric and must be handled under an inert atmosphere (e.g.,

nitrogen or argon) at all times.[1][7] It should be stored in a cool, dry, and well-ventilated place.

[6] Due to its instability, it is generally prepared and used immediately. However, complexes of
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phenylsodium, for instance with magnesium 2-ethoxyethoxide, have shown enhanced stability

in benzene, retaining reactivity for up to a month.[1]

Reactivity and Applications
Phenylsodium is a powerful nucleophile and a strong base, making it a valuable reagent in

organic synthesis. Its reactivity is similar to that of phenylmagnesium bromide, though it is

generally considered to be more reactive.

Cross-Coupling Reactions
Phenylsodium readily participates in cross-coupling reactions with alkyl halides to form new

carbon-carbon bonds. For example, it reacts with ethyl bromide to produce ethylbenzene.[1]

Reaction: C₆H₅Na + CH₃CH₂Br → C₆H₅CH₂CH₃ + NaBr[1]

It can also react with aryl halides, such as bromobenzene, to form diphenyl.[1]

Reaction: C₆H₅Na + C₆H₅Br → C₆H₅-C₆H₅ + NaBr[1]

The reaction with benzoyl chloride, after hydrolysis, yields triphenylcarbinol, with

benzophenone as a proposed intermediate.[1]

Reaction: 2 C₆H₅Na + C₆H₅COCl → (C₆H₅)₃CONa + NaCl[1]

Metallation Reactions
As a strong base, phenylsodium can deprotonate a variety of acidic hydrocarbons. This

metallation reaction is a key application of phenylsodium.[1]

General Reaction: C₆H₅Na + RH → C₆H₆ + RNa[1]

The success of the metallation can be confirmed by quenching the reaction with carbon

dioxide, followed by acidification, to yield the corresponding carboxylic acid.[1]

Confirmation Reaction:

RNa + CO₂ → RCO₂Na[1]
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RCO₂Na + H⁺ → RCOOH + Na⁺

Phenylsodium can be used to metallate toluene, producing benzylsodium, which is a useful

nucleophile in its own right.[1]

Reaction: C₆H₅Na + C₆H₅CH₃ → C₆H₆ + C₆H₅CH₂Na[1]

Visualization of Processes
Synthesis of Phenylsodium via Metal-Halogen Exchange
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Caption: Metal-Halogen Exchange Synthesis of Phenylsodium.

Phenylsodium in Cross-Coupling Reactions

Phenylsodium (C₆H₅Na)

Alkylated Benzene (C₆H₅R)

+ RX

Biaryl (C₆H₅Ar)

+ ArX

Triarylcarbinol (after hydrolysis)

+ RCOX

Alkyl Halide (RX) Aryl Halide (ArX)Acyl Halide (RCOX)

Click to download full resolution via product page

Caption: Cross-Coupling Reactions of Phenylsodium.

Metallation Reaction Workflow
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Start: Acidic Hydrocarbon (RH) Reaction with Phenylsodium (C₆H₅Na) Forms Organosodium Compound (RNa) Quenching with CO₂ Forms Sodium Carboxylate (RCO₂Na) Acidification (H⁺) Yields Carboxylic Acid (RCOOH) End Product
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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